Cas no 13125-44-5 (Bisnorlipoic Acid)

• Product Name: Bisnorlipoic Acid
• CAS No: 13125-44-5
• MF: C₆H₁₀O₂S₂
• MW: 178.272399425507
• CID: 154862
• PubChem ID: 114466
• Update Time: 2025-06-08

Bisnorlipoic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiolane-3-propanoicacid
• bisnorlipoate
• 3-(1,2-dithiolan-3-yl)propanoic acid
• 4,6-Dithiohexanoate
• 4,6-Dithiohexanoic acid
• Bisnorlipoic acid
• Bisnorthioctic acid
• 1,2-Dithiolane-3-propionic acid
• 3-(1,2-Dithiolane-3-yl)propanoic acid
• 13125-44-5
• 3-(1,2-Dithiolan-3-yl)propanoic acid #
• DTXSID20927144
• SCHEMBL6809713
• 3-(dithiolan-3-yl)propanoic acid
• 3-(1,2-Dithiolan-3-yl)propanoicacid
• 1,2-Dithiolane-3-propanoic acid
• 3-(1,2-dithiolan-3-yl)propionic acid
• Bisnorlipoic Acid

• Inchi： 1S/C6H10O2S2/c7-6(8)2-1-5-3-4-9-10-5/h5H,1-4H2,(H,7,8)
• InChI Key： RGQLDLUVIDCIBI-UHFFFAOYSA-N
• SMILES： S1C(CCC(=O)O)CCS1

Computed Properties

• Exact Mass: 178.0123
• Monoisotopic Mass: 178.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• Density: 1.307
• Boiling Point: 343.8°Cat760mmHg
• Flash Point: 161.7°C
• Refractive Index: 1.584
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids